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Introduction

Chlorination is a fundamental process in water treatment for disinfection. Monitoring residual

chlorine levels is crucial to ensure both effective disinfection and compliance with regulatory

standards. The O-Tolidine method is a conventional and rapid colorimetric technique for

determining residual chlorine concentrations in water samples. This application note provides a

detailed protocol for the use of O-Tolidine sulfate in the analysis of free and total residual

chlorine. O-Tolidine, in an acidic medium, is oxidized by chlorine to produce a yellow-colored

holoquinone, the intensity of which is proportional to the chlorine concentration.[1][2] While the

dihydrochloride salt of O-Tolidine is more commonly cited in standard methods, O-Tolidine
sulfate can also be used, and for the purpose of this protocol, the preparation using the more

readily available O-Tolidine dihydrochloride in a sulfuric acid medium will be described,

effectively forming O-Tolidine sulfate in situ.

Principle of the Method

The O-Tolidine method is based on the oxidation of O-Tolidine by chlorine (present as

hypochlorous acid and/or hypochlorite ions) in an acidic solution. This reaction produces a

yellow-colored compound, a holoquinone, which can be quantitatively measured. The intensity

of the yellow color is directly proportional to the concentration of residual chlorine.[2] The

reaction with free chlorine is almost instantaneous, whereas the reaction with combined

chlorine (chloramines) is slower. This time difference allows for the differentiation between free

and total residual chlorine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3343464?utm_src=pdf-interest
https://www.benchchem.com/product/b3343464?utm_src=pdf-body
https://patents.google.com/patent/US2385471A/en
https://www.waterandwastewater.com/orthotolidine-test/
https://www.benchchem.com/product/b3343464?utm_src=pdf-body
https://www.benchchem.com/product/b3343464?utm_src=pdf-body
https://www.benchchem.com/product/b3343464?utm_src=pdf-body
https://www.waterandwastewater.com/orthotolidine-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interferences

Several substances can interfere with the O-Tolidine method, leading to inaccurate results.

These include manganese, iron, and nitrites, which can also oxidize O-Tolidine and produce a

false positive reading.[2] To account for these interferences, the Orthotolidine-Arsenite (OTA)

test is employed. Sodium arsenite is used to selectively reduce the residual chlorine, allowing

for the measurement of the color produced by interfering substances alone.

Experimental Protocols
1. Reagent Preparation

O-Tolidine Sulfate Reagent:

Carefully weigh 1.35 g of O-Tolidine dihydrochloride.

In a 1-liter volumetric flask, dissolve the O-Tolidine dihydrochloride in 500 mL of distilled

water.

In a separate beaker, cautiously add 150 mL of concentrated sulfuric acid to 350 mL of

distilled water. (Caution: Always add acid to water, never the other way around, and

perform this step in a fume hood with appropriate personal protective equipment).

Allow the diluted sulfuric acid solution to cool to room temperature.

Slowly add the cooled, diluted sulfuric acid to the O-Tolidine dihydrochloride solution in the

volumetric flask.

Make up the volume to 1 liter with distilled water and mix thoroughly.

Store the reagent in a brown, glass-stoppered bottle, protected from light. The reagent is

stable for up to six months.

Sodium Arsenite Solution (0.5% w/v):

Weigh 0.5 g of sodium arsenite (NaAsO₂). (Caution: Sodium arsenite is highly toxic.

Handle with extreme care and appropriate personal protective equipment).
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Dissolve the sodium arsenite in 100 mL of distilled water in a volumetric flask.

Mix thoroughly and store in a clearly labeled bottle.

2. Standard O-Tolidine Procedure (for waters without significant interference)

Analysis of Free Residual Chlorine:

Take a 10 mL water sample in a clean test tube or cuvette.

Add 0.5 mL of the O-Tolidine sulfate reagent to the sample and mix rapidly.

Immediately (within 15 seconds) measure the absorbance of the yellow color using a

spectrophotometer at a wavelength of 435-490 nm or compare the color visually against a

set of calibrated standards in a comparator or chloroscope.[3]

Record this value as the free residual chlorine concentration.

Analysis of Total Residual Chlorine:

Take a 10 mL water sample in a clean test tube or cuvette.

Add 0.5 mL of the O-Tolidine sulfate reagent to the sample and mix.

Allow the color to develop for 5 minutes in the dark.

After 5 minutes, measure the absorbance or compare the color as described for free

chlorine.

Record this value as the total residual chlorine concentration.

Calculation of Combined Residual Chlorine: Combined Residual Chlorine = Total Residual

Chlorine - Free Residual Chlorine

3. Orthotolidine-Arsenite (OTA) Test (for waters with interfering substances)

This procedure requires three separate 10 mL aliquots of the water sample, labeled A, B, and

C.
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Tube A (Free Chlorine + Interferences):

To an empty test tube, add 0.5 mL of O-Tolidine sulfate reagent.

Add 10 mL of the water sample and mix quickly.

Within 5 seconds, add 0.5 mL of the sodium arsenite solution and mix again.

Read the color intensity immediately. This reading represents the free chlorine plus any

color from interfering substances.

Tube B (Interferences Only):

To an empty test tube, add 0.5 mL of sodium arsenite solution.

Add 10 mL of the water sample and mix.

Immediately add 0.5 mL of O-Tolidine sulfate reagent and mix.

Read the color intensity immediately. This reading represents the color produced by

interfering substances alone.

Tube C (Total Chlorine + Interferences):

To an empty test tube, add 0.5 mL of O-Tolidine sulfate reagent.

Add 10 mL of the water sample and mix.

Allow the color to develop for 5 minutes.

Read the color intensity. This reading represents the total chlorine plus interferences.

Calculations for OTA Test:

True Free Residual Chlorine = Reading from Tube A - Reading from Tube B

True Total Residual Chlorine = Reading from Tube C - Reading from Tube B

Combined Residual Chlorine = True Total Residual Chlorine - True Free Residual Chlorine
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Data Presentation
Table 1: Performance Characteristics of the O-Tolidine Method

Parameter Batch Method
Sequential Injection
Method

Linear Range 0 - 3.0 mg/L Cl₂ 0 - 5.0 mg/L Cl₂

Limit of Quantification 0.2 mg/L Cl₂ 0.5 mg/L Cl₂

Data adapted from a study on greywater analysis, which may have a different matrix from other

water types.[4]

Table 2: Common Interferences in the O-Tolidine Method

Interfering Substance Effect

Manganese (oxidized forms)
Produces a yellow color with O-Tolidine, leading

to a false positive reading for chlorine.

Iron (oxidized forms)
Can produce a yellow color, causing a positive

interference.

Nitrites
Can react with O-Tolidine to produce a yellow

color, resulting in a false positive.

Turbidity and Color

Can interfere with the colorimetric reading,

leading to inaccurate results. Filtration of the

sample may be necessary.
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Experimental Workflow for Residual Chlorine Analysis
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Caption: Workflow for residual chlorine analysis using the O-Tolidine method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3343464?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O-Tolidine Oxidation by Chlorine

o-Tolidine (Colorless)

H₂N C₁₄H₁₄ NH₂

Holoquinone (Yellow)

HN =C₁₄H₁₄= NH

Oxidation

{Hypochlorous Acid (HOCl)|(from Residual Chlorine)}

{2HCl} {2H₂O}

Click to download full resolution via product page

Caption: Simplified reaction of O-Tolidine with chlorine to form a colored product.

Safety Precautions
O-Tolidine: O-Tolidine is a suspected carcinogen. Handle with extreme care, using

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

goggles. All work with O-Tolidine should be conducted in a well-ventilated area or a fume

hood.

Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and can cause severe burns.

Handle with appropriate PPE, including acid-resistant gloves, apron, and face shield. Always

add acid to water slowly and with constant stirring to dissipate heat.

Sodium Arsenite: Sodium arsenite is highly toxic and a known carcinogen. Handle with

extreme care, using gloves and a lab coat. Avoid generating dust.

Waste Disposal: All waste containing O-Tolidine and sodium arsenite must be disposed of as

hazardous waste according to local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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